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Compound of Interest

Compound Name: Z-D-Meala-OH

Cat. No.: B554497

For Researchers, Scientists, and Drug Development Professionals

This guide provides immediate, essential safety and logistical information for handling the
amino acid derivative Z-D-Meala-OH. The following procedural guidance is designed to ensure
the safe handling, storage, and disposal of this compound in a laboratory setting.

Risk Assessment and Hazard Communication

While specific toxicity data for Z-D-Meala-OH is limited, it is prudent to treat it as a potentially
hazardous compound. A thorough risk assessment should be conducted before commencing

any work.

o Hazard Identification: The Safety Data Sheet (SDS) for Z-D-Meala-OH indicates that there is
no data available for a formal GHS hazard classification.[1] However, as a fine chemical
powder, it poses a risk of respiratory and eye irritation through inhalation and direct contact.
The toxicological properties have not been fully investigated.

o Exposure Potential: Assess the scale of your experiment, the frequency of handling, and the
potential for dust generation to determine the risk of exposure.

Personal Protective Equipment (PPE)

A multi-layered approach to PPE is recommended to minimize exposure. The following table
summarizes the required and recommended PPE for handling Z-D-Meala-OH.
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Recommended for High-

PPE Category Minimum Requirement . .

Risk Operations
) o Double gloving with nitrile

Hand Protection Nitrile gloves

gloves
i Safety glasses with side Chemical safety goggles or a
Eye Protection _ _
shields face shield

Disposable gown over a lab

Body Protection Laboratory coat
coat
Not required for small N95 or higher-rated respirator
Respiratory Protection quantities in a well-ventilated for operations with a high
area potential for dust generation

Operational Plan: Step-by-Step Handling Procedures

3.1. Preparation

o Designated Area: All work with Z-D-Meala-OH should be conducted in a designated area,
such as a chemical fume hood, to control dust.

o Gather Materials: Ensure all necessary equipment, including PPE, weighing papers,
spatulas, and waste containers, are readily available.

o Review SDS: Before starting, review the Safety Data Sheet for Z-D-Meala-OH.
3.2. Weighing and Handling
« Don PPE: Put on all required personal protective equipment as outlined in the table above.

e Minimize Dust: Handle Z-D-Meala-OH carefully to avoid generating dust. Use a spatula to
transfer the powder. Avoid pouring the powder directly from the container.

o Containment: If possible, use a balance with a draft shield. For larger quantities, a glove box
or powder containment hood is recommended.
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e Clean-Up: Immediately clean any spills. For small spills, gently wipe with a damp paper towel
and dispose of it as chemical waste. For larger spills, follow the accidental release measures
outlined in the SDS.[1]

3.3. Post-Handling

o Decontamination: Wipe down all surfaces and equipment used with a suitable solvent (e.g.,
70% ethanol) and dispose of the cleaning materials as chemical waste.

o Doff PPE: Remove PPE in the correct order to avoid cross-contamination (gloves first, then
gown/coat, followed by eye protection).

e Hand Washing: Wash hands thoroughly with soap and water after handling the compound.

Disposal Plan

Proper disposal of Z-D-Meala-OH and any contaminated materials is crucial to prevent
environmental contamination and ensure regulatory compliance.

4.1. Waste Segregation

e Solid Waste: All solid waste contaminated with Z-D-Meala-OH, including used weighing
papers, gloves, and paper towels, should be placed in a designated, sealed, and clearly
labeled hazardous waste container.

e Liquid Waste: If Z-D-Meala-OH is dissolved in a solvent, the resulting solution should be
collected in a labeled hazardous liquid waste container. Do not dispose of chemical waste
down the drain.

4.2. Container Labeling

All waste containers must be labeled with:

e The words "Hazardous Waste"

e The full chemical name: "Z-D-Meala-OH"

e The associated hazards (e.g., "Irritant,” "Handle with Care")
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e The date of accumulation

4.3. Storage and Collection

o Store waste containers in a designated satellite accumulation area.
o Ensure containers are kept closed except when adding waste.

» Arrange for professional waste collection through your institution's Environmental Health and
Safety (EHS) office.

Data Presentation

The following table summarizes the available quantitative data for Z-D-Meala-OH. Note the
absence of occupational exposure limits, reinforcing the need for cautious handling.

Property Value

Molecular Formula C12H15NO4

Molecular Weight 237.25 g/mol
Appearance White to off-white solid
Occupational Exposure Limits No data available

Experimental Protocols and Visualizations
Logical Workflow for Handling Z-D-Meala-OH

The following diagram illustrates the decision-making process and workflow for safely handling
Z-D-Meala-OH, from initial assessment to final disposal.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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